![molecular formula C14H14N6O B6638170 2H-benzotriazol-5-yl-[3-(1H-pyrazol-5-yl)pyrrolidin-1-yl]methanone](/img/structure/B6638170.png)
2H-benzotriazol-5-yl-[3-(1H-pyrazol-5-yl)pyrrolidin-1-yl]methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2H-benzotriazol-5-yl-[3-(1H-pyrazol-5-yl)pyrrolidin-1-yl]methanone is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. This compound is a heterocyclic organic compound that has been synthesized using different methods.
Mechanism of Action
The mechanism of action of 2H-benzotriazol-5-yl-[3-(1H-pyrazol-5-yl)pyrrolidin-1-yl]methanone is not fully understood. However, it has been reported that this compound can inhibit the activity of certain enzymes, including proteases and kinases. In addition, this compound can also induce apoptosis by activating the caspase pathway.
Biochemical and Physiological Effects:
2H-benzotriazol-5-yl-[3-(1H-pyrazol-5-yl)pyrrolidin-1-yl]methanone has been reported to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis. In addition, this compound has also been shown to inhibit the replication of certain viruses, including HIV and hepatitis C virus. In vivo studies have shown that this compound can reduce tumor growth in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using 2H-benzotriazol-5-yl-[3-(1H-pyrazol-5-yl)pyrrolidin-1-yl]methanone in lab experiments include its potential anticancer and antiviral activity. In addition, this compound can also be used as a hole-transport material in organic electronics. However, the limitations of using this compound include its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the research on 2H-benzotriazol-5-yl-[3-(1H-pyrazol-5-yl)pyrrolidin-1-yl]methanone. One direction is to further study its potential anticancer and antiviral activity in different cancer cell lines and viral strains. Another direction is to study its potential applications in other fields, such as organic electronics and materials science. In addition, further studies are needed to fully understand its mechanism of action and potential toxicity.
Synthesis Methods
The synthesis of 2H-benzotriazol-5-yl-[3-(1H-pyrazol-5-yl)pyrrolidin-1-yl]methanone has been reported in the literature using different methods. One of the methods involves the reaction of 3-(1H-pyrazol-5-yl)pyrrolidine with benzotriazole-2-thiol in the presence of triethylamine and acetic anhydride. The reaction mixture is then heated under reflux for several hours, and the resulting product is purified using column chromatography. Another method involves the reaction of 3-(1H-pyrazol-5-yl)pyrrolidine with benzotriazole-2-carboxylic acid in the presence of N,N'-carbonyldiimidazole and triethylamine. The reaction mixture is then heated under reflux for several hours, and the resulting product is purified using column chromatography.
Scientific Research Applications
2H-benzotriazol-5-yl-[3-(1H-pyrazol-5-yl)pyrrolidin-1-yl]methanone has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has been studied for its potential anticancer activity. It has been reported that this compound can inhibit the growth of cancer cells by inducing apoptosis. In addition, this compound has also been studied for its potential antiviral activity. It has been reported that this compound can inhibit the replication of certain viruses, including HIV and hepatitis C virus. In the field of materials science, this compound has been studied for its potential applications in organic electronics. It has been reported that this compound can be used as a hole-transport material in organic light-emitting diodes.
properties
IUPAC Name |
2H-benzotriazol-5-yl-[3-(1H-pyrazol-5-yl)pyrrolidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N6O/c21-14(9-1-2-12-13(7-9)18-19-17-12)20-6-4-10(8-20)11-3-5-15-16-11/h1-3,5,7,10H,4,6,8H2,(H,15,16)(H,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFKBOKMPYZHOFK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1C2=CC=NN2)C(=O)C3=CC4=NNN=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2H-benzotriazol-5-yl-[3-(1H-pyrazol-5-yl)pyrrolidin-1-yl]methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.